8-(2-Chlorophenyl)-1-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-d][1,2,4]triazinone

• IUPAC Name: 2-(2-chlorophenyl)-5-[[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C23H19ClN6O5/c1-32-18-8-13(9-19(33-2)21(18)34-3)22-26-20(35-28-22)11-29-23(31)17-10-16(27-30(17)12-25-29)14-6-4-5-7-15(14)24/h4-10,12H,11H2,1-3H3
• InChI Key: CBHXUAKAGAAGSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NOC(=N2)CN3C(=O)C4=CC(=NN4C=N3)C5=CC=CC=C5Cl
• Molecular Formula: C23H19ClN6O5
• Molecular Weight: 494.9 g/mol

Description

8-(2-Chlorophenyl)-1-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-d][1,2,4]triazinone is a useful research compound. Its molecular formula is C23H19ClN6O5 and its molecular weight is 494.89. The purity is usually 95%.
BenchChem offers high-quality 8-(2-Chlorophenyl)-1-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-d][1,2,4]triazinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2-Chlorophenyl)-1-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-d][1,2,4]triazinone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxic Activity in Cancer Research

A study by Gúcky et al. (2009) explored the synthesis of pyrazolo[4,3-e][1,2,4]triazines, related compounds to the one , which demonstrated significant cytotoxic activity against various cancer cell lines, including lung adenocarcinoma. This indicates the potential of these compounds in cancer research and therapy (Gúcky et al., 2009).

Antimicrobial Activity

Rizk et al. (2019) synthesized fused heterocyclic compounds, including pyrazolo[1,2,4]triazines, showing significant antimicrobial activities against various bacterial and fungal strains. This suggests the potential application of such compounds in developing new antimicrobial agents (Rizk et al., 2019).

CNS Penetration and Cognition Enhancement

Chambers et al. (2004) identified a compound with a pyrazolo[1,5-d][1,2,4]triazine structure that acts as an inverse agonist at the GABA(A) alpha5 receptor. This compound is orally bioavailable, penetrates the CNS, and enhances cognition in animal models, suggesting its potential application in neurological disorders (Chambers et al., 2004).

Antibacterial and Antifungal Activities

El-Hashash et al. (2012) synthesized triazine derivatives showing antimicrobial activity, highlighting the potential of such compounds in addressing bacterial and fungal infections (El-Hashash et al., 2012).

Antiviral Activities

Attaby et al. (2007) synthesized pyrazolo[1,2,4]triazines with notable antiviral activities, pointing towards their use in the development of antiviral drugs (Attaby et al., 2007).